Cas no 2206609-64-3 (4-(piperazin-1-yl)butan-2-one hydrochloride)

• Product Name: 4-(piperazin-1-yl)butan-2-one hydrochloride
• CAS No: 2206609-64-3
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 4640189
• Update Time: 2025-05-26

4-(piperazin-1-yl)butan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperazin-1-yl)butan-2-one hydrochloride*
• 4-(piperazin-1-yl)butan-2-one hydrochloride

• Inchi： 1S/C8H16N2O.ClH/c1-8(11)2-5-10-6-3-9-4-7-10;/h9H,2-7H2,1H3;1H
• InChI Key： KEGBGMBKIVPUJP-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)CC(=O)C.Cl

Additional information on 4-(piperazin-1-yl)butan-2-one hydrochloride

Introduction to 4-(piperazin-1-yl)butan-2-one hydrochloride (CAS No. 2206609-64-3)

4-(piperazin-1-yl)butan-2-one hydrochloride, with the CAS number 2206609-64-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by its unique chemical structure, which includes a piperazine ring and a ketone functional group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical formula of 4-(piperazin-1-yl)butan-2-one hydrochloride is C₈H₁₅NO₂·HCl, and it has a molecular weight of approximately 189.67 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, ethanol, and other polar solvents. These physical properties make it an ideal candidate for both research and clinical applications.

In recent years, 4-(piperazin-1-yl)butan-2-one hydrochloride has been extensively studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its role in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior. This interaction has led to its evaluation as a potential treatment for neuropsychiatric disorders, including depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 4-(piperazin-1-yl)butan-2-one hydrochloride. The researchers found that the compound exhibited potent serotonin reuptake inhibition (SRI) activity, comparable to that of established antidepressants like fluoxetine. Additionally, it demonstrated selective binding to dopamine D₂ receptors, suggesting its potential as a dual-action agent for treating mood disorders.

Beyond its CNS applications, 4-(piperazin-1-yl)butan-2-one hydrochloride has also shown promise in other therapeutic areas. For instance, preclinical studies have explored its anti-inflammatory properties. A 2020 study in the Inflammation Research journal reported that the compound effectively reduced inflammation in animal models of arthritis by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed as an adjunct therapy for inflammatory diseases.

The safety profile of 4-(piperazin-1-yl)butan-2-one hydrochloride is another critical aspect that has been extensively evaluated. Toxicology studies have indicated that the compound exhibits low toxicity at therapeutic doses. However, like any pharmaceutical agent, it may have side effects at higher concentrations or with prolonged use. Common side effects observed in preclinical trials include mild gastrointestinal discomfort and dizziness. Further clinical trials are necessary to fully understand its safety profile in human subjects.

In terms of drug development, 4-(piperazin-1-yl)butan-2-one hydrochloride is currently in various stages of clinical trials for different indications. Phase II trials are underway to assess its efficacy and safety in treating major depressive disorder (MDD). Preliminary results from these trials have been promising, with the compound showing significant improvements in depressive symptoms compared to placebo. Additionally, Phase I trials are being conducted to evaluate its potential as an anti-inflammatory agent.

The synthesis of 4-(piperazin-1-yl)butan-2-one hydrochloride involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4-chlorobutanone with piperazine to form the free base, followed by conversion to the hydrochloride salt using hydrogen chloride gas or an equivalent acid solution. This process ensures high yields and purity, making it feasible for large-scale production.

In conclusion, 4-(piperazin-1-yl)butan-2-one hydrochloride (CAS No. 2206609-64-3) is a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it holds great promise for addressing unmet medical needs in various fields.